Cas no 1532-82-7 (4-(4-Methylbenzenesulfonate)-4-isoquinolinol)

• Product Name: 4-(4-Methylbenzenesulfonate)-4-isoquinolinol
• CAS No: 1532-82-7
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 2856539
• Update Time: 2025-05-20

4-(4-Methylbenzenesulfonate)-4-isoquinolinol Chemical and Physical Properties

Names and Identifiers

• isoquinolin-4-yl 4-methylbenzenesulfonate
• 4-(4-Methylbenzenesulfonate)-4-isoquinolinol

• Inchi： 1S/C16H13NO3S/c1-12-6-8-14(9-7-12)21(18,19)20-16-11-17-10-13-4-2-3-5-15(13)16/h2-11H,1H3
• InChI Key： YZERKZTZGUTSFJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C=C1)C)OC1=CN=CC2C=CC=CC1=2

Additional information on 4-(4-Methylbenzenesulfonate)-4-isoquinolinol

Recent Advances in the Study of 4-(4-Methylbenzenesulfonate)-4-isoquinolinol (CAS: 1532-82-7)

The compound 4-(4-Methylbenzenesulfonate)-4-isoquinolinol (CAS: 1532-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoquinoline core and benzenesulfonate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary data suggest that 4-(4-Methylbenzenesulfonate)-4-isoquinolinol exhibits selective inhibition against specific kinase targets, making it a candidate for further drug development. Researchers have employed advanced computational modeling and high-throughput screening to identify its binding affinity and specificity.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have provided valuable insights into its bioavailability and potential side effects. These studies have utilized state-of-the-art techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to track the compound's behavior in biological systems.

Another noteworthy development is the optimization of synthetic routes for 4-(4-Methylbenzenesulfonate)-4-isoquinolinol. Traditional synthetic methods often involve multi-step processes with low yields and high costs. However, recent advancements in green chemistry and catalytic reactions have enabled more efficient and sustainable production. For instance, researchers have reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield, making the compound more accessible for large-scale studies.

Preclinical studies have also highlighted the compound's potential in treating neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects. These findings are particularly relevant given the growing need for effective treatments for conditions such as Alzheimer's and Parkinson's diseases. Further research is underway to validate these observations and explore the compound's therapeutic window.

Despite these promising developments, challenges remain. The compound's solubility and stability under physiological conditions are areas that require further optimization. Additionally, comprehensive toxicology studies are needed to ensure its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these challenges and accelerate the compound's transition from bench to bedside.

In conclusion, 4-(4-Methylbenzenesulfonate)-4-isoquinolinol (CAS: 1532-82-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Ongoing research will be crucial in unlocking its full potential and addressing the remaining hurdles in its development.